Cas no 105908-32-5 (2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester)

2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester structure
105908-32-5 structure
Product Name:2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
CAS No:105908-32-5
MF:C12H13NO2
MW:203.237123250961
CID:1097703
PubChem ID:15497745
Update Time:2025-04-20

2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
    • methyl 2,3-dimethyl-1H-indole-7-carboxylate
    • 1H-Indole-7-carboxylic acid, 2,3-dimethyl-, methyl ester
    • 2,3-Dimethyl-indol-7-carbonsaeure-methylester
    • 2,3-dimethyl-indole-7-carboxylic acid methyl ester
    • AGN-PC-00PGAE
    • CTK0G4403
    • methyl 2,3-dimethylindole-7-carboxylate
    • SureCN6686573
    • 105908-32-5
    • DTXSID70573337
    • SCHEMBL6686573
    • Inchi: 1S/C12H13NO2/c1-7-8(2)13-11-9(7)5-4-6-10(11)12(14)15-3/h4-6,13H,1-3H3
    • InChI Key: MEAFOSOHLAHXTB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC2C(C)=C(C)NC=21)=O

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09
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